Cas no 2137816-61-4 (5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137816-61-4
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5609717
• PubChem ID: 165835832
• Update Time: 2023-09-03

5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-840527
• 2137816-61-4
• 5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C7H8F2N2O2/c1-2-11-5(6(8)9)3-4(10-11)7(12)13/h3,6H,2H2,1H3,(H,12,13)
• InChI Key： VZFAVMFHVXBNHI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1CC)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų